Cas no 132915-80-1 (3-Chloro-4,5-diaminobenzotrifluoride)

• Product Name: 3-Chloro-4,5-diaminobenzotrifluoride
• CAS No: 132915-80-1
• MF: C₇H₆ClF₃N₂
• MW: 210.584150791168
• MDL: MFCD00042198
• CID: 91705
• PubChem ID: 735784
• Update Time: 2025-04-18

3-Chloro-4,5-diaminobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(trifluoromethyl)benzene-1,2-diamine
• BUTTPARK 75\04-15
• 3-CHLORO-5-TRIFLUOROMETHYL-1,2-PHENYLENEDIAMINE
• 1,2-DIAMINO-3-CHLORO-5-(TRIFLUOROMETHYL)BENZENE
• TIMTEC-BB SBB003446
• 3-chloro-1,2-diamino-5-(trifluoromethyl)benzene
• 3-Chloro-5-trifluoromethyl-o-phenylenediamine
• 3-Chloro-4,5-diaminobenzotrifluoride
• 1,2-diamino-3-chloro-5-trifluoromethylbenzene
• 3-chloro-5-trifluoromethyl-1,2-diaminobenzene
• 3-chloro-5-trifluoromethyl-benzene-1,2-diamine
• 3-chloro-5-(trifluoroMethyl)-2-aMino-aniline
• 1,2-BENZENEDIAMINE,3-CHLORO-5-(TRIFLUOROMETHYL)
• 3-Chloro-4,5-diaminobenzotrifluoride98%
• 3-Chloro-4,5-diaminobenzotrifluoride 98%
• 3-Chloro-4,5-diaminobenzotrifluoride,97%
• AC-28586
• 3-chloro-5-(triluoromethyl)benzene-1,2-diamine
• 3-chloranyl-5-(trifluoromethyl)benzene-1,2-diamine
• 3-chloro-5-trifluoromethyl-1,2-d iaminobenzene
• MFCD00042198
• W-205414
• SCHEMBL904486
• CS-0128255
• FT-0615429
• CHEBI:194656
• AS-19769
• A806527
• 1,2-Benzenediamine, 3-chloro-5-(trifluoromethyl)-
• AKOS015888772
• DTXSID90352828
• 132915-80-1
• 1,2-diamino-3-chloro-5trifluoromethylbenzene
• 3-Chloro-4,5-diaminobenzotrifluoride, AldrichCPR
• DB-042146
• doi:10.14272/NVNLHLRVSHJKBN-UHFFFAOYSA-N.1

• MDL： MFCD00042198
• Inchi： 1S/C7H6ClF3N2/c8-4-1-3(7(9,10)11)2-5(12)6(4)13/h1-2H,12-13H2
• InChI Key： NVNLHLRVSHJKBN-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CC(=C1N)N
• BRN： 4744598

Computed Properties

• Exact Mass: 210.01700
• Monoisotopic Mass: 210.017161
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1

Experimental Properties

• Color/Form: solid
• Density: 1.51
• Melting Point: 40-43°C
• Boiling Point: 260.8°Cat760mmHg
• Flash Point: 111.5°C
• Refractive Index: 1.552
• PSA: 52.04000
• LogP: 3.68560
• Solubility: Not determined

3-Chloro-4,5-diaminobenzotrifluoride Security Information

• Signal Word：Warning
• Hazard Statement： H302; H319
• Warning Statement： P264; P270; P280; P301+P312+P330; P305+P351+P338; P337+P313; P501
• Hazardous Material transportation number：2811
• Hazard Category Code： 36/37/38-20/21/22-36-22
• Safety Instruction： S36/37/39-S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes